Cas no 3870-47-1 (1,2-Ethanediol,1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]-)

1,2-Ethanediol,1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]- structure
3870-47-1 structure
Product Name:1,2-Ethanediol,1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]-
CAS No:3870-47-1
MF:C30H18F12O2
MW:638.443570613861
CID:296710
PubChem ID:3857608
Update Time:2025-04-19

1,2-Ethanediol,1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediol,1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]-
    • 3,3'',3'''',3''''''-Tetrakis(trifluoromethyl)benzopinacole
    • 3,3,3,3-Tetrakis(trifluoromethyl)benzopinacole
    • 1,1,2,2-tetrakis(3-trifluoromethylphenyl)ethane-1,2-diol
    • 3,3',3'',3'''-tetrakis(trifluoromethyl)benzopinacol
    • 3,3',3'',3'''-tetrakis(trifluoromethyl)-benzopinacole
    • 3,3',3'',3'''-Tetrakis-trifluormethyl-benzpinakon
    • AC1MYJF6
    • I14-46420
    • SBB057314
    • SCHEMBL6317752
    • UHKNZEHXAJSNBP-UHFFFAOYSA-N
    • AKOS015913265
    • DTXSID70397434
    • 1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]ethane-1,2-diol
    • 3,3',3'',3'''-Tetrakis(trifluoromethyl)benzopinacole
    • 3870-47-1
    • Inchi: 1S/C30H18F12O2/c31-27(32,33)21-9-1-5-17(13-21)25(43,18-6-2-10-22(14-18)28(34,35)36)26(44,19-7-3-11-23(15-19)29(37,38)39)20-8-4-12-24(16-20)30(40,41)42/h1-16,43-44H
    • InChI Key: UHKNZEHXAJSNBP-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)C(C1C=CC=C(C(F)(F)F)C=1)(C(C1C=CC=C(C(F)(F)F)C=1)(C1C=CC=C(C(F)(F)F)C=1)O)O)(F)F

Computed Properties

  • Exact Mass: 638.11154
  • Monoisotopic Mass: 638.1115178g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 5
  • Complexity: 812
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8.4
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.451
  • Melting Point: 167-170 °C(lit.)
  • Boiling Point: 483.4°Cat760mmHg
  • Flash Point: 246.2°C
  • Refractive Index: 1.508
  • PSA: 40.46
  • LogP: 8.93380
  • Solubility: Not determined

1,2-Ethanediol,1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]- Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38
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